Cas no 2091592-77-5 (2-Chloro-1-(4-methoxyindolin-1-yl)ethan-1-one)

• Product Name: 2-Chloro-1-(4-methoxyindolin-1-yl)ethan-1-one
• CAS No: 2091592-77-5
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 5721683
• PubChem ID: 121202420
• Update Time: 2025-08-03

2-Chloro-1-(4-methoxyindolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2091592-77-5
• F1907-6234
• AKOS026710603
• 2-chloro-1-(4-methoxy-2,3-dihydroindol-1-yl)ethanone
• 2-chloro-1-(4-methoxyindolin-1-yl)ethan-1-one
• Ethanone, 2-chloro-1-(2,3-dihydro-4-methoxy-1H-indol-1-yl)-
• 2-Chloro-1-(4-methoxyindolin-1-yl)ethan-1-one

• Inchi： 1S/C11H12ClNO2/c1-15-10-4-2-3-9-8(10)5-6-13(9)11(14)7-12/h2-4H,5-7H2,1H3
• InChI Key： YGGZWFWLTAFEOT-UHFFFAOYSA-N
• SMILES： ClCC(N1C2C=CC=C(C=2CC1)OC)=O

Computed Properties

• Exact Mass: 225.0556563g/mol
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 450.1±45.0 °C(Predicted)
• pka: 0.55±0.20(Predicted)

Additional information on 2-Chloro-1-(4-methoxyindolin-1-yl)ethan-1-one

Introduction to 2-Chloro-1-(4-methoxyindolin-1-yl)ethan-1-one (CAS No. 2091592-77-5)

2-Chloro-1-(4-methoxyindolin-1-yl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2091592-77-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a chlorinated ketone group attached to an indoline ring system, has garnered attention due to its potential applications in the synthesis of biologically active molecules. The structural motif of 2-Chloro-1-(4-methoxyindolin-1-yl)ethan-1-one combines the reactivity of the chloroketone moiety with the unique electronic and steric properties of the indoline scaffold, making it a versatile intermediate in drug discovery programs.

The indoline core is a privileged structure in medicinal chemistry, frequently encountered in natural products and pharmacologically active agents. Its aromaticity and ability to engage in hydrogen bonding interactions make it an attractive scaffold for designing molecules with specific biological activities. The presence of a methoxy group at the 4-position of the indoline ring further modulates the electronic properties of the system, influencing its reactivity and interactions with biological targets. This structural feature has been exploited in various drug development strategies to enhance binding affinity and selectivity.

The chloroketone functionality in 2-Chloro-1-(4-methoxyindolin-1-yl)ethan-1-one introduces a site for further chemical modification, enabling the synthesis of more complex derivatives. Chloroketones are known for their utility in constructing heterocyclic compounds and have been employed in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. The combination of these two reactive handles makes 2-Chloro-1-(4-methoxyindolin-1-yl)ethan-1-one a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure of molecules like 2-Chloro-1-(4-methoxyindolin-1-yl)ethan-1-one to predict their biological behavior. Studies suggest that the indoline scaffold can adopt multiple conformations, influenced by the electron-donating methoxy group and the electron-withdrawing chloroketone moiety. These conformational dynamics play a crucial role in determining how the molecule interacts with biological targets, such as enzymes and receptors. By leveraging computational tools, researchers can optimize the design of derivatives to improve potency and reduce off-target effects.

In parallel, experimental approaches have been instrumental in elucidating the pharmacological profile of 2-Chloro-1-(4-methoxyindolin-1-yl)ethan-1-one and its derivatives. Initial studies have demonstrated that certain analogs exhibit promising activity against various disease-related targets. For instance, modifications at the indoline ring have been shown to modulate binding interactions with proteins involved in cancer pathways. Additionally, structural analogs with optimized solubility and metabolic stability have been explored to enhance bioavailability, a critical factor in drug development.

The synthesis of 2-Chloro-1-(4-methoxyindolin-1-yl)ethan-1-one involves multi-step organic transformations that highlight its synthetic utility. Traditional methods often rely on condensation reactions between appropriately substituted ketones and indoline derivatives, followed by functional group interconversions to introduce the desired substituents. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have provided more efficient routes to this compound and its derivatives. These innovations not only streamline the synthesis but also enable access to complex molecular architectures that would be challenging to achieve through conventional methods.

The growing interest in 2-Chloro-1-(4-methoxyindolin-1-ylolethanone) (CAS No. 2091592_77_5) is also driven by its potential applications beyond traditional pharmaceuticals. Researchers are exploring its use as a key intermediate in materials science, particularly in the development of organic semiconductors and luminescent materials. The indoline core's ability to absorb light across different wavelengths makes it suitable for optoelectronic applications, while the chloroketone group allows for further functionalization to tailor material properties.

Future directions in research on 2-Chloro_1_(4_methoxyindolin_11_yl)_ethyl_ketone (CAS No._2091592775) are likely to focus on expanding its biological applications through structure-based drug design. By integrating knowledge from computational modeling with experimental validation, scientists aim to develop highly selective inhibitors for therapeutic targets relevant to neurological disorders, inflammatory diseases, and infectious diseases. Additionally, green chemistry principles will guide synthetic approaches to ensure sustainability throughout drug development processes.

In conclusion,_2-chloro_ethyl_ketone(CAS_no._2091592775)_is_a_premier_compound_in_the_pharmaceutical_and_materialsscience_fields_due_to_its_structural_and_functional_diversity._The_combination_of_a_chlorinated_ketone_group_with_an_indoline_scaffold_provides_a_rich_platform_for_synthetic_modification_and_biological_activity._Withongoing_research_focusing_on_optimizing_synthesis_and_expanding_applications,_this_compound_is poised_to_contribute_significantly_to_future_drug_discovery_and_technological_innovations.